![molecular formula C8H12O3 B6208571 rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2763585-06-2](/img/no-structure.png)
rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid
Overview
Description
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid, also known as R-MBCA, is a chiral cyclic acid that has become increasingly important in the field of synthetic organic chemistry. It is a versatile building block for the preparation of a wide range of complex molecules, and has been used in many applications, including drug synthesis, natural product synthesis, and materials science. R-MBCA has been used as a chiral auxiliary in asymmetric synthesis, and it has been shown to be an effective catalyst in the synthesis of a variety of compounds.
Scientific Research Applications
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been used in a variety of scientific research applications. It has been used as a chiral auxiliary in asymmetric synthesis, and it has been shown to be an effective catalyst in the synthesis of a variety of compounds. It has also been used in the synthesis of a variety of natural products, including terpenoids and alkaloids. In addition, rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been used in the synthesis of a variety of pharmaceuticals and other biologically active compounds.
Mechanism of Action
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid acts as a catalyst in the Diels-Alder reaction, and it is believed to act by forming an intermediate complex with the reactants. The complex then undergoes a cycloaddition reaction to form the cyclic product. The reaction is believed to proceed via a transition state involving the formation of a tetrahedral intermediate.
Biochemical and Physiological Effects
rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid is not known to have any direct biochemical or physiological effects, as it is not a biologically active compound. However, it can be used as a chiral auxiliary in the synthesis of a variety of biologically active compounds, and it has been used in the synthesis of a variety of pharmaceuticals and other biologically active compounds.
Advantages and Limitations for Lab Experiments
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has several advantages for use in lab experiments. It is a relatively inexpensive starting material, and it is readily available from a variety of sources. In addition, it is a versatile building block for the synthesis of a wide range of complex molecules. However, it is not a biologically active compound, and it cannot be used to directly study the biochemical or physiological effects of a compound.
Future Directions
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has a wide range of potential applications in the field of synthetic organic chemistry. It has been used in the synthesis of a variety of pharmaceuticals and other biologically active compounds, and it has potential applications in the synthesis of natural products. In addition, it can be used as a chiral auxiliary in asymmetric synthesis, and it has potential applications in the synthesis of a variety of materials. Furthermore, it can be used as a catalyst in the synthesis of a variety of compounds, and it has potential applications in the synthesis of a variety of complex molecules. Finally, it can be used as a starting material for the synthesis of a variety of compounds, and it has potential applications in the synthesis of a variety of materials.
Synthesis Methods
Rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized from a variety of starting materials, including cyclopentadiene and cyclopentadiene derivatives. The most common method for the synthesis of rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid is the Diels-Alder reaction between cyclopentadiene and an aldehyde or ketone. The reaction is catalyzed by a Lewis acid, such as boron trifluoride, and is conducted in an inert atmosphere. The reaction produces a cyclic acid, which can be recrystallized and purified to obtain rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further transformed into the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a bicyclic ring system, and the introduction of a carboxylic acid group.", "Starting Materials": [ "4-methoxyphenylacetic acid", "2-bromo-1-cyclopentene", "sodium hydride", "diethyl carbonate", "acetic anhydride", "sodium bicarbonate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reaction with diethyl carbonate and sodium hydride to form the corresponding ethyl ester.", "Step 2: Bromination of the cyclopentene using bromine and acetic anhydride to form the corresponding bromocyclopentene.", "Step 3: Formation of the bicyclic ring system by reaction of the bromocyclopentene with the protected carboxylic acid ester in the presence of sodium bicarbonate to form the corresponding bicyclic intermediate.", "Step 4: Deprotection of the ethyl ester group using sodium hydroxide to form the corresponding carboxylic acid.", "Step 5: Acidification of the reaction mixture with hydrochloric acid to protonate the carboxylic acid group and precipitate the product.", "Step 6: Isolation of the product by filtration and washing with water and sodium chloride." ] } | |
CAS RN |
2763585-06-2 |
Product Name |
rac-(1R,4R,5R)-4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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